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Compound of Interest

Compound Name: Denzimol hydrochloride

Cat. No.: B1670249

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the preclinical data for Denzimol
hydrochloride, an anticonvulsant agent investigated in the early 1980s. Its performance is
compared with established antiepileptic drugs (AEDs) from that era: phenytoin, carbamazepine,
and phenobarbital. Due to the cessation of apparent research, this document serves as a
historical and scientific comparative analysis rather than a guide for current clinical
consideration. All available data for Denzimol hydrochloride dates from this period, and no
evidence of clinical trials has been found.

Executive Summary

Denzimol hydrochloride (N-[B-[4-(B-phenylethyl)phenyl]-B-hydroxyethyl]-imidazole
hydrochloride) demonstrated notable anticonvulsant properties in preclinical animal models,
particularly against generalized tonic-clonic seizures. Its profile in maximal electroshock (MES)
tests suggested an efficacy comparable to phenytoin and phenobarbital, with a potentially
faster onset and longer duration of action in rats. The proposed mechanism involves the
purinergic and benzodiazepine systems. However, the complete absence of publicly available
clinical trial data and recent research for the past four decades strongly suggests that its
development was discontinued. This guide summarizes the key preclinical findings to offer a
translational perspective on its potential and likely limitations.

Comparative Preclinical Efficacy
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The following table summarizes the effective dose (ED50) of Denzimol hydrochloride and
comparator drugs in various preclinical seizure models. It is critical to note that these values

are compiled from different studies and experimental conditions may not be identical, thus
limiting direct comparison.

Table 1: Anticonvulsant Activity (ED50, mg/kg) in Rodent Models
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Toxicological Profile

Acute toxicity data is essential for assessing the therapeutic index of a drug candidate. The
following table presents the available LD50 values for Denzimol hydrochloride and its
comparators.

Table 2: Acute Toxicity (LD50, mg/kg) in Rodents

Compound Animal Route LD50 (mg/kg) Source(s)
Denzimol HCI Mice oral >3000 [8]
Denzimol HCI Rats oral >3000 [8]
Phenytoin Mice oral 165 [9]
Phenytoin Rats oral 1635 [3]
Carbamazepine Mice oral 1100-3750 [10][11]
Carbamazepine Rats oral 3850-4025 [10][11]
Phenobarbital Mice S.C. 130 [12]
Phenaobarbital Rats oral - [13]

Chronic toxicity studies of Denzimol hydrochloride in rats for up to 26 weeks indicated mild
and reversible changes in the liver and kidney. In dogs, no pathological effects were observed
after one year of oral administration at doses up to 100 mg/kg.[8]

Mechanism of Action and Signaling Pathways
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Denzimol hydrochloride's anticonvulsant effect is suggested to involve both the purinergic
and benzodiazepine systems.[1] Pretreatment with aminophylline (a non-selective adenosine
receptor antagonist) or benzodiazepine receptor antagonists (like CGS 8216 and Ro 15-1788)
significantly reduced its protective action against sound-induced seizures in mice.[1] This
suggests a potential positive modulatory effect on GABA-A receptors, possibly indirectly, and
an interaction with adenosine-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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